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Compound of Interest

Compound Name: 1,2-Diacetylbenzene

Cat. No.: B1203430 Get Quote

This guide provides immediate, essential information for the safe handling and disposal of 1,2-
Diacetylbenzene in a laboratory setting. The following procedures are designed to minimize

risk and ensure operational efficiency for researchers, scientists, and drug development

professionals.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-Diacetylbenzene is provided

below.

Property Value Source

Molecular Formula C₁₀H₁₀O₂ [1][2][3]

Molecular Weight 162.19 g/mol [1][4]

Appearance
Yellow to light brown crystalline

powder

Melting Point 39-41 °C

Boiling Point 110 °C at 0.1 mmHg

CAS Number 704-00-7
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Hazard Identification and Personal Protective
Equipment (PPE)
While 1,2-Diacetylbenzene is not classified as a hazardous substance under GHS and OSHA

standards, it is crucial to handle it with care as its toxicological properties have not been fully

investigated. The primary risks are associated with the inhalation of dust and direct contact with

the skin and eyes.

Recommended Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from dust

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents direct skin contact.

Respiratory Protection
NIOSH-approved N95

respirator or higher.

Required when dusts are

generated to prevent

inhalation.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following protocol is mandatory for the safe handling of 1,2-
Diacetylbenzene.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified in the table above.
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Handling:

Avoid the formation of dust during weighing and transfer.

Use a spatula for transferring the solid material.

Keep the container tightly closed when not in use.

Avoid inhalation of any dust or vapors.

Prevent contact with skin and eyes.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids.

Inhalation: Move the individual to fresh air.

Ingestion: Rinse mouth with water and seek medical attention if feeling unwell.

Disposal Plan
Proper disposal of 1,2-Diacetylbenzene and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in its original container or a clearly labeled, suitable, and closed

container.

Do not mix with other waste materials.

Disposal Method:

Dispose of waste and residues in accordance with all applicable local, state, and federal

regulations.
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Offer surplus and non-recyclable solutions to a licensed disposal company.

Handle uncleaned containers as you would the product itself.

Experimental Workflow for Safe Handling
The following diagram outlines the logical steps for safely handling 1,2-Diacetylbenzene from

preparation to disposal.
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1. Preparation

2. Handling

3. Decontamination & Disposal

Emergency Procedures

Assess Hazards & Review SDS

Select & Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Weigh & Transfer Compound
(Avoid Dust Generation)

Proceed to Handling

Perform Experimental Work

Skin/Eye Contact

Exposure Event

Inhalation

Exposure Event

Keep Container Tightly Closed Spill

Spill Event

Clean Work Area & Equipment

Work Complete

Segregate Waste in Labeled Container

Dispose of Waste via Licensed Company
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Caption: Workflow for the safe handling of 1,2-Diacetylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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